Cas no 54436-52-1 (Phosphoric acid,4-(dimethylamino)-3,5-dimethylphenyl diethyl ester)

• Product Name: Phosphoric acid,4-(dimethylamino)-3,5-dimethylphenyl diethyl ester
• CAS No: 54436-52-1
• MF: C₁₄H₂₄NO₄P
• MW: 301.318425178528
• CID: 380202
• PubChem ID: 280816
• Update Time: 2025-04-19

Phosphoric acid,4-(dimethylamino)-3,5-dimethylphenyl diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,4-(dimethylamino)-3,5-dimethylphenyl diethyl ester
• [4-(dimethylamino)-3,5-dimethylphenyl] diethyl phosphate
• 4-(dimethylamino)-3,5-dimethylphenyl diethyl phosphate
• 4-N,N-Dimethylamino-3,5-xylenyl-diethylphosphat
• AC1L5T4P
• AC1Q6SNK
• AR-1F6905
• CTK5A1001
• HMS2885C22
• NSC132986
• NSC-132986
• 54436-52-1
• CHEMBL1463418
• DTXSID80299814
• SMR000528582
• MLS000738221

• Inchi： 1S/C14H24NO4P/c1-7-17-20(16,18-8-2)19-13-9-11(3)14(15(5)6)12(4)10-13/h9-10H,7-8H2,1-6H3
• InChI Key： MEGPIFVRYWRYDD-UHFFFAOYSA-N
• SMILES： P(=O)(OCC)(OCC)OC1C=C(C)C(=C(C)C=1)N(C)C

Computed Properties

• Exact Mass: 301.14442
• Monoisotopic Mass: 301.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48Ų

Experimental Properties

• Density: 1.114
• Boiling Point: 359.5°C at 760 mmHg
• Flash Point: 171.2°C
• Refractive Index: 1.512
• PSA: 48
• LogP: 3.92930